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Compound of Interest

4-(Bromomethyl)-3-nitrobenzoic
Compound Name: o
aci

Cat. No.: B187983

An In-depth Technical Guide to 4-(Bromomethyl)-3-nitrobenzoic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
4-(Bromomethyl)-3-nitrobenzoic acid, a versatile reagent in organic synthesis and
pharmaceutical research.

Core Molecular Properties

4-(Bromomethyl)-3-nitrobenzoic acid is a substituted benzoic acid derivative containing a
bromomethyl and a nitro group. These functional groups make it a valuable building block for
the synthesis of more complex molecules, particularly in the development of pharmaceuticals
and agrochemicals.[1] Its utility is often found in nucleophilic substitution reactions.[1]

Quantitative Molecular Data

The fundamental molecular properties of 4-(Bromomethyl)-3-nitrobenzoic acid are
summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C8H6BrNO4 [1112113114]

Molecular Weight 260.04 g/mol [11[2][3]

Alternate Molecular Weight 260.043 g/mol [4]

CAS Number 55715-03-2 [2][3][4]
Beige to yellow crystalline

Appearance [1]
powder

Soluble in DMF and
Solubility dichloromethane; Insoluble in [4]

water

Experimental Protocols

Detailed experimental protocols for specific applications of 4-(Bromomethyl)-3-nitrobenzoic
acid, such as its use as a reactant in the synthesis of 4-bromomethyl-3-nitrobenzoic acid
succinimide ester, are highly dependent on the target molecule and reaction conditions.
Specific, validated protocols should be consulted from peer-reviewed literature relevant to the
desired synthetic pathway.

Molecular Structure and Functional Groups

The structural arrangement of 4-(Bromomethyl)-3-nitrobenzoic acid is key to its reactivity.
The molecule consists of a central benzene ring substituted with a carboxylic acid group, a
nitro group, and a bromomethyl group. The relative positions of these groups influence the
molecule's chemical behavior.
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Caption: Logical relationship of functional groups in 4-(Bromomethyl)-3-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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